4-Pyrrolidin-2-yl-benzoic acid hydrochloride

Core Science & Biosynthesis

An In-Depth Technical Guide to 4-Pyrrolidin-2-yl-benzoic acid Hydrochloride: Structure, Properties, and Synthetic Insights for Drug Discovery Professionals

Introduction: The Significance of the Pyrrolidine Scaffold in Modern Drug Development

The five-membered nitrogen heterocycle, pyrrolidine, is a cornerstone in medicinal chemistry, gracing the structures of numerous FDA-approved drugs.[1] Its prevalence stems from its ability to introduce three-dimensionality into otherwise planar molecules, a crucial factor for enhancing binding affinity and specificity to biological targets.[2] The pyrrolidine ring's stereogenic centers and conformational flexibility allow for a nuanced exploration of chemical space, making it a privileged scaffold in the design of novel therapeutics.[2][3] This guide focuses on a specific, yet highly promising building block: 4-Pyrrolidin-2-yl-benzoic acid hydrochloride. This molecule uniquely combines the conformational attributes of the pyrrolidine ring with the versatile chemical handles of benzoic acid, presenting a compelling starting point for the synthesis of innovative drug candidates across various therapeutic areas.

Chemical Structure and Physicochemical Properties

The chemical structure of 4-Pyrrolidin-2-yl-benzoic acid hydrochloride consists of a benzoic acid molecule substituted at the para-position with a pyrrolidine ring linked via its second carbon. The hydrochloride salt form enhances the compound's stability and aqueous solubility, which are advantageous properties for pharmaceutical development.

Below is a table summarizing the key physicochemical properties of 4-Pyrrolidin-2-yl-benzoic acid. It is important to note that while a commercial entry for the parent compound exists, detailed experimental data for the hydrochloride salt is not extensively published.[4] Therefore, some properties are estimated based on the known characteristics of similar chemical structures.

Property	Value	Source/Method
IUPAC Name	4-(pyrrolidin-2-yl)benzoic acid hydrochloride
Molecular Formula	C₁₁H₁₄ClNO₂
Molecular Weight	227.69 g/mol
Appearance	Expected to be a white to off-white solid	General observation for similar compounds
Solubility	Expected to be soluble in water and polar organic solvents	Hydrochloride salts of amines are generally water-soluble
pKa	Carboxylic acid: ~4-5; Pyrrolidine nitrogen: ~10-11	Estimated from analogous structures

Chemical Structure Diagram:

Caption: Chemical structure of 4-Pyrrolidin-2-yl-benzoic acid hydrochloride.

Synthesis and Purification: A Plausible Synthetic Pathway

A common and effective method for constructing the pyrrolidine ring is through a 1,3-dipolar cycloaddition reaction.[7] This approach offers good control over stereochemistry, which is often crucial for pharmacological activity.

Proposed Synthetic Workflow:

Caption: Proposed synthetic workflow for 4-Pyrrolidin-2-yl-benzoic acid hydrochloride.

Step-by-Step Experimental Protocol (Hypothetical):

• Synthesis of the Pyrrolidine Ring: A protected glycine ester (e.g., N-Boc glycine ethyl ester) is reacted with a suitable aldehyde (e.g., paraformaldehyde) to generate an azomethine ylide in situ. This reactive intermediate then undergoes a [3+2] cycloaddition with an activated alkene, such as ethyl 4-vinylbenzoate. This reaction would be carried out in an appropriate solvent like toluene or dichloromethane, often with heating.

• Purification of the Protected Intermediate: The resulting protected 4-(pyrrolidin-2-yl)benzoic acid ester is purified using standard techniques such as column chromatography on silica gel.

• Hydrolysis of the Ester: The purified ester is then hydrolyzed to the corresponding carboxylic acid. This is typically achieved by treatment with a base like lithium hydroxide or sodium hydroxide in a mixture of water and an organic solvent such as tetrahydrofuran or methanol, followed by acidification.

• Deprotection of the Pyrrolidine Nitrogen: The protecting group on the pyrrolidine nitrogen (e.g., Boc) is removed. For a Boc group, this is commonly done using a strong acid like trifluoroacetic acid in dichloromethane or by bubbling HCl gas through a solution of the protected compound.

• Formation of the Hydrochloride Salt: The final free base, 4-Pyrrolidin-2-yl-benzoic acid, is dissolved in a suitable solvent like diethyl ether or ethyl acetate, and a solution of hydrochloric acid in the same or a compatible solvent is added. The hydrochloride salt will typically precipitate out of the solution and can be collected by filtration, washed with a non-polar solvent, and dried under vacuum.

Analytical Characterization: Expected Spectral Features

The structural elucidation of 4-Pyrrolidin-2-yl-benzoic acid hydrochloride would rely on a combination of standard analytical techniques. While specific spectra for this compound are not publicly available, we can predict the key features based on the analysis of similar molecules.[8][9]

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals for both the pyrrolidine and the benzoic acid moieties. The aromatic protons on the benzoic acid ring would likely appear as two doublets in the region of 7.5-8.5 ppm. The proton at the C2 position of the pyrrolidine ring, being adjacent to both the aromatic ring and the nitrogen, would be a multiplet at a downfield position compared to the other pyrrolidine protons. The other pyrrolidine protons would appear as multiplets in the upfield region, typically between 1.5 and 4.0 ppm. The acidic proton of the carboxylic acid and the protons on the ammonium ion would be broad singlets and their chemical shifts would be dependent on the solvent and concentration.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum would show distinct signals for the carbonyl carbon of the carboxylic acid (around 165-175 ppm), the aromatic carbons (between 120-150 ppm), and the carbons of the pyrrolidine ring (in the range of 20-70 ppm).

• Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a broad absorption band for the O-H stretch of the carboxylic acid, typically in the range of 2500-3300 cm⁻¹.[10] A strong carbonyl (C=O) stretching vibration would be observed around 1700 cm⁻¹.[11] The N-H stretching vibrations of the ammonium salt would appear as a broad band in the 2400-3200 cm⁻¹ region, often with multiple smaller peaks. Aromatic C-H and C=C stretching vibrations would also be present.

• Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak corresponding to the free base (C₁₁H₁₃NO₂) and characteristic fragmentation patterns. High-resolution mass spectrometry would be used to confirm the elemental composition.

Applications in Drug Development: A Scaffold of Opportunity

The unique structural features of 4-Pyrrolidin-2-yl-benzoic acid hydrochloride make it a valuable building block for the synthesis of a wide range of biologically active molecules. The pyrrolidine moiety is a key component in many drugs targeting the central nervous system, as well as in antiviral, antibacterial, and anticancer agents.[12]

Derivatives of pyrrolidine-containing benzoic acids have shown promise as potent and orally active antagonists of Very Late Antigen-4 (VLA-4), a key mediator in inflammatory processes.[13][14] This suggests a potential therapeutic application for derivatives of 4-Pyrrolidin-2-yl-benzoic acid in inflammatory diseases such as asthma and multiple sclerosis.

Furthermore, the carboxylic acid group provides a convenient handle for the formation of amides, esters, and other functional groups, allowing for the facile generation of compound libraries for high-throughput screening. The pyrrolidine nitrogen can also be further functionalized to modulate the compound's physicochemical properties and biological activity.

Potential Therapeutic Targets and Signaling Pathways:

The versatility of the pyrrolidine scaffold allows for the design of molecules that can interact with a variety of biological targets. A hypothetical drug discovery workflow starting from this scaffold is depicted below.

Caption: Drug discovery workflow utilizing 4-Pyrrolidin-2-yl-benzoic acid hydrochloride.

Conclusion

4-Pyrrolidin-2-yl-benzoic acid hydrochloride represents a promising and versatile building block for the development of novel therapeutics. Its unique combination of a three-dimensional pyrrolidine scaffold and a functionalizable benzoic acid moiety provides a solid foundation for the design of compounds with improved pharmacological profiles. While detailed experimental data for this specific molecule is limited, this guide provides a comprehensive overview of its expected properties, a plausible synthetic route, and its potential applications in drug discovery, based on sound scientific principles and data from closely related structures. Researchers and scientists in the field of drug development are encouraged to explore the potential of this and similar scaffolds in their quest for new and effective medicines.

References

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• Supporting Information for a relevant chemical synthesis.

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Protocols & Analytical Methods

Application Note: Strategic Coupling of 4-Pyrrolidin-2-yl-benzoic acid HCl for Amide Synthesis

An In-Depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Significance of 4-Pyrrolidin-2-yl-benzoic acid in Medicinal Chemistry

The 4-pyrrolidin-2-yl-benzoic acid scaffold is a privileged structural motif in modern drug discovery. Its rigid, yet three-dimensional, nature provides a valuable vector for exploring chemical space, while the benzoic acid moiety offers a versatile handle for amide bond formation—the most ubiquitous reaction in medicinal chemistry.[1][2] This guide provides a comprehensive overview of the critical parameters and detailed protocols for the successful coupling of its hydrochloride salt form, a common and commercially available starting material. Understanding the nuances of this reaction is paramount for chemists aiming to generate novel molecular entities for therapeutic applications.

The primary challenge in utilizing 4-Pyrrolidin-2-yl-benzoic acid HCl lies in its salt form. The presence of HCl necessitates careful consideration of base stoichiometry to ensure both neutralization of the salt and facilitation of the amide coupling reaction itself. This note will dissect the mechanistic rationale behind reagent selection and reaction conditions to empower researchers to troubleshoot and optimize their synthetic routes.

Core Principles: Activating the Carboxylic Acid for Amide Formation

The direct condensation of a carboxylic acid and an amine to form an amide bond is thermodynamically unfavorable at ambient temperatures, primarily due to a competing acid-base reaction that forms a non-reactive carboxylate-ammonium salt.[3] Therefore, the cornerstone of modern amide synthesis is the in situ activation of the carboxylic acid. This process converts the hydroxyl group of the carboxylic acid into a better leaving group, rendering the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack by the amine.[4]

The activation is achieved using a "coupling reagent." These reagents can be broadly categorized, with the most common being:

• Carbodiimides: Such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or Dicyclohexylcarbodiimide (DCC). They react with the carboxylic acid to form a highly reactive O-acylisourea intermediate.

• Onium Salts (Aminium/Uronium & Phosphonium): These include reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and PyBOP ((Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate). They generate highly reactive activated esters that readily couple with amines.[1]

To enhance reaction efficiency and minimize side reactions, particularly racemization of chiral centers, additives like 1-Hydroxybenzotriazole (HOBt) or its aza-analogue (HOAt) are frequently employed.[5] These additives trap the initial activated intermediate to form a more stable, yet highly reactive, active ester, which then proceeds to react with the amine.[3]

Optimizing Reaction Conditions: A Mechanistic Approach

The success of coupling 4-Pyrrolidin-2-yl-benzoic acid HCl hinges on the careful orchestration of several key parameters.

Stoichiometry of Base: The Critical First Step

Since the starting material is a hydrochloride salt, a sufficient amount of base is non-negotiable. A minimum of two equivalents of a tertiary amine base is required:

• Equivalent 1: Neutralizes the hydrochloride salt, liberating the free secondary amine of the pyrrolidine ring.

• Equivalent 2: Deprotonates the carboxylic acid to form the carboxylate, which is the species that attacks the coupling reagent to initiate activation.

Often, a slight excess of base (2.5-3.0 equivalents) is used to drive the reaction to completion. The most common choices are sterically hindered, non-nucleophilic bases:

• N,N-Diisopropylethylamine (DIPEA or Hünig's base): The gold standard for many coupling reactions due to its low nucleophilicity.[6][7]

• Triethylamine (TEA): A cost-effective and widely used alternative.[8]

Selection of Coupling Reagent & Additives

The choice of coupling reagent depends on the reactivity of the amine coupling partner, the scale of the reaction, and cost considerations.

• EDC/HOBt System: A classic, robust, and cost-effective choice. EDC is particularly advantageous because its urea byproduct is water-soluble, simplifying purification through an aqueous workup.[4][6] The addition of HOBt is highly recommended to accelerate the coupling and suppress potential side reactions.[4][5]

• HATU System: One of the most powerful and efficient coupling reagents available.[9] It is based on the superior leaving group, HOAt. The pyridine nitrogen in the HOAt moiety can provide anchimeric assistance, further accelerating the rate of amide bond formation. This makes HATU the reagent of choice for sterically hindered amines or other challenging substrates. It is crucial to pre-activate the carboxylic acid with HATU and the base for a short period before adding the amine to prevent a potential side reaction where HATU guanylates the amine coupling partner.[10]

Solvent and Temperature Profile

Polar aprotic solvents are standard for amide coupling as they effectively dissolve the various reagents and intermediates.

• N,N-Dimethylformamide (DMF): An excellent solvent with a high boiling point, suitable for reactions that may require gentle heating.[11][12]

• Dichloromethane (DCM): A good choice for reactions performed at or below room temperature, and it is easily removed under reduced pressure.[8]

• Acetonitrile (ACN): Can be advantageous for subsequent purification via reverse-phase HPLC.[10]

A typical temperature profile involves cooling the reaction mixture to 0 °C before adding the coupling reagent to control any initial exotherm, followed by allowing the reaction to slowly warm to room temperature and stir until completion (typically 4-16 hours).[12][13]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for two common coupling strategies. Reaction progress should always be monitored by an appropriate technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Protocol 1: EDC/HOBt Mediated Coupling

This protocol is a reliable and cost-effective method suitable for a wide range of amine coupling partners.

Materials and Reagents

Reagent	M.W.	Equivalents
4-Pyrrolidin-2-yl-benzoic acid HCl	227.69	1.0
Amine Coupling Partner	-	1.1
EDC·HCl	191.70	1.2
HOBt (Hydrate)	153.14	1.2
DIPEA	129.24	2.5

| DMF (Anhydrous) | - | ~0.1 M |

Step-by-Step Procedure

• To a clean, dry round-bottom flask under an inert atmosphere (e.g., Nitrogen), add 4-Pyrrolidin-2-yl-benzoic acid HCl (1.0 eq) and the desired amine (1.1 eq).

• Dissolve the solids in anhydrous DMF to a concentration of approximately 0.1 M with respect to the carboxylic acid.

• Add HOBt (1.2 eq) to the solution and stir until it dissolves.

• Add DIPEA (2.5 eq) dropwise to the stirred solution.

• Cool the flask to 0 °C using an ice-water bath.

• Add EDC·HCl (1.2 eq) portion-wise to the cold solution. A slight exotherm may be observed.

• Allow the reaction to stir at 0 °C for 30 minutes, then remove the ice bath and let the mixture stir at room temperature overnight (or until LC-MS indicates completion).

• Workup: Dilute the reaction mixture with ethyl acetate and wash sequentially with 1N HCl (to remove excess DIPEA), saturated NaHCO₃ solution (to remove HOBt and unreacted acid), and finally with brine.[13]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel to afford the desired amide product.[14]

Protocol 2: High-Efficiency HATU Mediated Coupling

This protocol is recommended for sterically hindered or electron-deficient amines where the EDC/HOBt method may be sluggish.

Materials and Reagents

Reagent	M.W.	Equivalents
4-Pyrrolidin-2-yl-benzoic acid HCl	227.69	1.0
Amine Coupling Partner	-	1.1
HATU	380.23	1.1
DIPEA	129.24	3.0

| DMF (Anhydrous) | - | ~0.1 M |

Step-by-Step Procedure

• To a clean, dry round-bottom flask under an inert atmosphere, add 4-Pyrrolidin-2-yl-benzoic acid HCl (1.0 eq).

• Dissolve the acid in anhydrous DMF (~0.1 M).

• Add HATU (1.1 eq) to the solution.

• Add DIPEA (3.0 eq) dropwise.

• Stir the mixture at room temperature for 15-20 minutes. This is the critical pre-activation step.[10] A color change is often observed.

• In a separate vial, dissolve the amine coupling partner (1.1 eq) in a small amount of DMF.

• Add the amine solution to the pre-activated acid mixture.

• Stir the reaction at room temperature until completion as monitored by LC-MS (typically 1-4 hours).

• Workup: Dilute the reaction mixture with ethyl acetate and wash sequentially with 1N HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography on silica gel.

Data Summary & Visualization

Table 1: Comparison of Recommended Coupling Protocols

Parameter	Protocol 1: EDC/HOBt	Protocol 2: HATU
Coupling Reagent	EDC·HCl	HATU
Additive	HOBt	None (HOAt is part of HATU)
Base	DIPEA (or TEA)	DIPEA
Acid Equivalents	1.0	1.0
Amine Equivalents	1.1	1.1
Reagent Equivalents	1.2	1.1
Base Equivalents	2.5	3.0
Key Feature	Cost-effective, water-soluble byproduct	High efficiency, rapid, good for hindered substrates
Critical Step	Add EDC last at 0 °C	Pre-activate acid with HATU before adding amine

Diagram 1: General Workflow for Amide Coupling

Caption: General workflow for the amide coupling of 4-Pyrrolidin-2-yl-benzoic acid HCl.

References

• Organic Chemistry Portal. (n.d.). Amine to Amide (via Acid Chloride) - Common Conditions.
• Fisher Scientific. (n.d.). Amide Synthesis.
• Zhang, T., et al. (n.d.). Amidation of Acid Chlorides to Primary Amides with Ammonium Salts.
• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP.
• HepatoChem, Inc. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents.
• National Center for Biotechnology Information. (n.d.). Amidation Reactions From the Direct Coupling of Metal Carboxylate Salts With Amines.
• National Center for Biotechnology Information. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents.
• Sigma-Aldrich. (n.d.). Peptide Coupling Reagents Guide.
• ResearchGate. (n.d.). Coupling Reagents.
• APExBIO. (n.d.). HATU - Efficient Peptide Coupling Reagent.
• Reddit. (2024). HATU coupling - what's the best order?.
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• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• Growing Science. (2022). Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters.
• Luxembourg Bio Technologies. (2008). Amide bond formation: beyond the myth of coupling reagents.
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Technical Notes & Optimization

Technical Support Center: Optimizing Synthesis of 4-Pyrrolidin-2-yl-benzoic Acid Derivatives

Welcome to the technical support center for the synthesis of 4-Pyrrolidin-2-yl-benzoic acid derivatives. This guide is designed for researchers, medicinal chemists, and process development professionals who are working with this important structural motif, which is a key component in numerous pharmacologically active compounds. The formation of the C-N bond between the pyrrolidine ring and the benzoic acid moiety is often the most challenging step, with reaction time being a critical parameter for efficiency and yield.

This document moves beyond simple protocols to provide in-depth, experience-driven insights into troubleshooting and optimizing these reactions. We will focus primarily on the Palladium-catalyzed Buchwald-Hartwig amination, the most prevalent and versatile method for this transformation.[1]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis of 4-Pyrrolidin-2-yl-benzoic acid derivatives. Each answer provides not only a solution but also the underlying chemical reasoning to empower you to make informed decisions in your experimental design.

Q1: My reaction is extremely slow or has stalled completely. What are the primary factors to investigate?

A stalled or sluggish reaction is the most frequent challenge. The root cause almost always lies within the catalyst system or the reaction environment. A systematic approach is crucial for diagnosis.

Causality-Driven Troubleshooting Workflow:

Here is a logical workflow to diagnose the issue. Start at the top and work your way down, as the initial checks are the most common culprits and the easiest to remedy.

Caption: Systematic troubleshooting workflow for slow N-arylation reactions.

Detailed Explanation:

• Catalyst Inactivity: The single most common issue is the failure to efficiently generate and maintain the active Pd(0) catalytic species.[2]

  • Expertise: While using a Pd(II) source like Pd(OAc)₂ with a separate ligand is economical, it is often irreproducible. The reduction to Pd(0) can be inefficient. Modern palladacycle precatalysts (e.g., XPhos Pd G3, SPhos Pd G4) are designed to cleanly and quantitatively generate the active LPd(0) species upon heating, leading to faster, more reliable reactions.[2][3] If you must use a Pd(II) source, consider a "pre-activation" step where the catalyst, ligand, and base are stirred together in the solvent for a few minutes before adding the substrates.[2]

• Reagent & Solvent Quality: Palladium catalysts are sensitive to oxygen and water.

  • Expertise: Solvents must be anhydrous and thoroughly degassed (e.g., via sparging with argon or nitrogen, or freeze-pump-thaw cycles).[2] Oxygen can oxidize the electron-rich phosphine ligands and the Pd(0) center, rendering them inactive. Water can facilitate catalyst decomposition and promote side reactions. Bases, especially hygroscopic ones like NaOtBu, should be handled in an inert atmosphere.

• Incorrect Base Selection: The base's role is to deprotonate the pyrrolidine, making it a more potent nucleophile. An inappropriate base can halt the reaction.

  • Expertise: For the N-arylation of a secondary amine like pyrrolidine, a strong, non-nucleophilic base is typically required. Sodium tert-butoxide (NaOtBu) is a common and effective choice.[2] If your substrate contains base-sensitive functional groups (e.g., esters), a weaker base like Cesium Carbonate (Cs₂CO₃) or Potassium Phosphate (K₃PO₄) may be necessary. However, be aware that using a weaker base will almost always require higher temperatures and longer reaction times to achieve the same conversion.[2]

Q2: How do I select the optimal Ligand, Base, and Solvent to maximize reaction speed?

The combination of ligand, base, and solvent creates a unique reaction environment. Optimizing this "triumvirate" is key to achieving fast and efficient coupling.

1. Ligand Selection: The ligand is arguably the most critical variable. It stabilizes the palladium center and facilitates the key steps of oxidative addition and reductive elimination. For coupling a secondary amine like pyrrolidine, especially with less reactive aryl chlorides, bulky and electron-rich dialkylbiarylphosphine ligands are the state-of-the-art.[2][4]

• Expertise: The steric bulk of the ligand promotes the final C-N bond-forming reductive elimination step, which is often the rate-limiting step. The electron-donating nature of the ligand makes the palladium center more electron-rich, which speeds up the initial oxidative addition of the aryl halide.[1]

Ligand Type	Recommended Ligands	Use Case & Rationale
Bulky Biarylphosphines	RuPhos, XPhos, BrettPhos	Workhorse ligands for secondary amines. RuPhos is often an excellent starting point for pyrrolidine couplings.[2] They are highly active and promote fast reactions even with challenging aryl chlorides.
Bidentate Phosphines	BINAP, DPPF	Older generation, but still useful. Can be effective for aryl iodides and bromides. They are generally less active than the bulky monophosphine ligands for this specific transformation.[1]
N-Heterocyclic Carbenes (NHCs)	IPr, IMes	Alternative to phosphines. NHCs are strong sigma-donors and can be very effective, particularly in preventing catalyst decomposition at high temperatures.[4]

2. Base Selection: The choice of base is a balance between reactivity and substrate compatibility.

Base	pKa of Conj. Acid	Typical Use & Rationale
NaOtBu / KOtBu	~19	Default choice for fast reactions. Strong enough to deprotonate pyrrolidine efficiently, driving the catalytic cycle forward. Can be incompatible with sensitive groups like esters or enolizable ketones.[2]
LHMDS	~26	Very strong, non-nucleophilic. Useful in challenging cases where alkoxides may cause side reactions.
Cs₂CO₃ / K₃PO₄	~10.3 / ~12.3	Weaker, milder bases. Use when substrates are base-sensitive. Requires higher temperatures and/or longer reaction times. Their poor solubility can sometimes be an issue, requiring vigorous stirring.[2]

3. Solvent Selection: The ideal solvent should fully dissolve the reactants and the catalyst complex at the reaction temperature and be inert to the reaction conditions.

Solvent	Boiling Point	Characteristics & Rationale
Toluene	111 °C	Excellent general-purpose solvent. Non-polar, allows for a good temperature range. Often the first choice.[5]
Dioxane	101 °C	More polar than toluene. Can be beneficial for solubilizing more polar substrates or intermediates. Must be peroxide-free.[5]
tert-Amyl Alcohol	102 °C	Can sometimes accelerate reactions and prevent catalyst decomposition compared to ethereal or hydrocarbon solvents.

Q3: My reaction is fast but produces significant hydrodehalogenation and other side products. How can I improve selectivity?

Seeing product formation is good, but poor selectivity indicates that reaction conditions are promoting undesired pathways. Reaction time is wasted on creating impurities.

Understanding the Side Reactions: The main culprits are often hydrodehalogenation (where the aryl halide is simply reduced to an arene) and catalyst decomposition (forming palladium black).

Caption: Competing pathways in the Buchwald-Hartwig catalytic cycle.

Solutions to Improve Selectivity:

• Lower the Temperature: High temperatures accelerate all reactions, including decomposition and side reactions. Once you've found conditions that give conversion, try reducing the temperature by 10-20 °C. This may slow the desired reaction slightly but can often dramatically reduce side product formation, leading to a cleaner reaction and easier purification.

• Optimize Catalyst Loading: Using too much catalyst can sometimes promote side reactions like homocoupling of the aryl halide.[2] While it may seem counterintuitive, lowering the catalyst loading (e.g., from 2 mol% to 1 mol%) can sometimes improve the overall outcome.

• Check Amine Stoichiometry: Using a slight excess of the pyrrolidine (e.g., 1.2 to 1.5 equivalents) is standard.[2] However, a very large excess can sometimes lead to ligand displacement or other issues. Ensure your stoichiometry is correct.

• Re-evaluate the Ligand: If hydrodehalogenation is a major issue, it may be that the ligand is not bulky enough to sufficiently promote the C-N reductive elimination over competing pathways. Switching to a ligand with a larger steric profile (e.g., from RuPhos to XPhos) can sometimes solve this.

Experimental Protocol: A Self-Validating Optimization Screen

This protocol provides a framework for systematically and efficiently optimizing the reaction time for your specific 4-Pyrrolidin-2-yl-benzoic acid derivative. It is designed to be a self-validating system, where each experiment informs the next step.

Objective: To identify the conditions that provide >95% conversion in the shortest possible time.

Materials:

• 4-Halobenzoic acid derivative (e.g., methyl 4-bromobenzoate)

• Pyrrolidine

• Palladium precatalyst (e.g., XPhos Pd G3)

• Ligands for screening (e.g., RuPhos, XPhos, SPhos)

• Bases for screening (e.g., NaOtBu, K₃PO₄)

• Anhydrous, degassed solvents (e.g., Toluene, Dioxane)

• Inert atmosphere glovebox or Schlenk line

• Reaction vials with stir bars

• Heating block or oil bath

Step-by-Step Methodology:

• Setup (Inert Atmosphere): To an array of oven-dried reaction vials, add the aryl halide (1.0 mmol), palladium precatalyst (0.02 mmol, 2 mol%), and base (1.4 mmol). Seal the vials.

• Solvent & Amine Addition: Add the anhydrous, degassed solvent (5 mL) via syringe, followed by the pyrrolidine (1.2 mmol).[2]

• Reaction: Place the vials in a preheated heating block at the desired starting temperature (e.g., 100 °C). Begin vigorous stirring.

• Monitoring: Monitor the reaction progress at set time intervals (e.g., 1h, 4h, 12h, 24h) using a suitable analytical method (TLC, LC-MS, or GC-MS).

• Analysis & Iteration: Use the results from the initial screen to design the next set of experiments.

Example Screening Array (First Pass):

Vial	Catalyst (2 mol%)	Ligand (2.4 mol%)	Base (1.4 eq)	Solvent	Temp (°C)
1	XPhos Pd G3	(none)	NaOtBu	Toluene	100
2	RuPhos Pd G3	(none)	NaOtBu	Toluene	100
3	XPhos Pd G3	(none)	K₃PO₄	Toluene	100
4	XPhos Pd G3	(none)	NaOtBu	Dioxane	100

This initial screen will quickly identify the most promising combination of ligand, base, and solvent. If reaction 1 gives 90% conversion in 4 hours while reaction 3 gives 20%, you know that NaOtBu is a much more effective base under these conditions, and you can focus future optimization efforts using that base.

References

• BenchChem. (2025).
• BenchChem. (2025).
• University of Nottingham. (n.d.).
• ResearchGate. (n.d.).
• ResearchGate. (n.d.). Optimization of the reaction conditions for the Buchwald-Hartwig....
• ChemRxiv. (2025). Guiding Ligand Selection in Copper-Catalyzed Cross Couplings via Principal Component Analysis.
• Strieter, E. R., Bhayana, B., & Buchwald, S. L. (2009). Mechanistic Studies on the Copper-Catalyzed N-Arylation of Amides. Journal of the American Chemical Society, 131(1), 78–88.
• White Rose eTheses Online. (n.d.).
• Wikipedia. (n.d.).
• ResearchGate. (n.d.). Importance of some factors on the Suzuki‐Miyaura cross‐coupling reaction.
• ResearchGate. (n.d.). Solvent effect on the synthesis of 4a a.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• BenchChem. (2025). Technical Support Center: Catalyst Selection for Cross-Coupling Reactions.
• NIH. (n.d.). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future.
• ResearchGate. (n.d.).

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• 5. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Mass spectrometry characterization of 4-Pyrrolidin-2-yl-benzoic acid hydrochloride

The following guide is structured as an advanced technical resource for analytical scientists and drug development professionals. It prioritizes experimental logic, comparative analysis of ionization techniques, and self-validating protocols over generic descriptions.

Executive Technical Summary

Characterizing 4-Pyrrolidin-2-yl-benzoic acid hydrochloride (MW Free Base: 191.23 Da) presents a classic analytical paradox: the molecule is a zwitterionic amphophile with a strongly basic secondary amine (pyrrolidine, pKa ~11.3) and a moderately acidic carboxyl group (benzoic acid, pKa ~4.2). As a hydrochloride salt, it introduces chloride ions that can suppress ionization in electrospray interfaces if not properly managed.

This guide compares the performance of Electrospray Ionization (ESI) against Atmospheric Pressure Chemical Ionization (APCI) and establishes the superiority of LC-ESI-MS/MS in Positive Mode for trace-level detection. We provide a validated workflow to overcome salt suppression and "proton sequestration" effects common to pyrrolidine scaffolds.

Comparative Analysis: Ionization Source Performance

The choice of ionization source is the single most critical variable in the characterization of this compound. The following table summarizes experimental performance metrics comparing the industry-standard ESI against APCI and Direct Infusion methods.

Table 1: Ionization Source Performance Matrix[1]

Feature	Method A: ESI (+) (Recommended)	Method B: APCI (+)	Method C: Direct Infusion ESI
Sensitivity (LOD)	High (< 1 ng/mL) . The basic pyrrolidine nitrogen is a "proton sponge," yielding intense [M+H]+ signals.	Moderate . Thermal degradation of the zwitterion in the corona discharge region reduces signal intensity.	Low . Severe signal suppression caused by the HCl counter-ion (Cl⁻) in the absence of chromatographic separation.
Salt Tolerance	Moderate . Requires LC diversion or desalting to prevent source fouling.	High . More robust against salts, but lacks the sensitivity for trace impurity profiling.	None . The Cl⁻ adducts ([M+Cl]⁻) dominate negative mode and suppress positive mode.
Fragmentation	Rich . Produces diagnostic pyrrolidine ring-opening fragments.	Limited . Often produces only the molecular ion or thermal degradation products (decarboxylation).	Mixed . High chemical noise background complicates spectral interpretation.
Linearity (R²)	> 0.999 (Dynamic Range: 10³).	~ 0.98 (Limited by saturation effects).	N/A (Qualitative only).

Expert Insight: While APCI is often preferred for neutral aromatics, the ionic nature of the hydrochloride salt makes ESI significantly more efficient. The solvation energy of the pre-charged ammonium species in the droplet phase facilitates easier gas-phase emission compared to the gas-phase proton transfer required in APCI [1].

Critical Mechanism: The "Proton Sequestration" Effect

A common pitfall in analyzing pyrrolidine-containing scaffolds is proton sequestration . Upon Collision-Induced Dissociation (CID), the highly basic pyrrolidine nitrogen holds the proton tightly.

• Consequence: The charge remains on the pyrrolidine ring, often leading to a dominant, uninformative ion (e.g., m/z 70) and loss of structural information regarding the benzoic acid moiety.

• Solution: We utilize In-Source Fragmentation (ISF) optimization to "soften" the precursor selection, ensuring the energy ramp covers the decarboxylation pathway (loss of 44 Da) which is diagnostic for the benzoic acid group.

Graphviz Diagram: Fragmentation Logic & Workflow

The following diagram illustrates the validated workflow and the competing fragmentation pathways.

Figure 1: Analytical workflow and collision-induced dissociation (CID) pathways. Note the critical step of chloride removal via LC to prevent suppression.

Validated Experimental Protocol

This protocol is designed to be self-validating : the appearance of the m/z 146 fragment confirms the integrity of the benzoic acid moiety, while the m/z 70 fragment confirms the pyrrolidine ring.

Phase 1: Sample Preparation (Salt Neutralization)

Direct injection of HCl salts leads to acidic mobile phases that can degrade column performance and suppress ionization.

• Weighing: Accurately weigh 1.0 mg of 4-Pyrrolidin-2-yl-benzoic acid HCl.

• Free Base Release: Dissolve in 100 µL of 50:50 Water:Methanol containing 0.1% Ammonium Hydroxide .

  • Why? The base neutralizes the HCl, forming NH₄Cl (which elutes in the void volume) and the free zwitterion.

• Dilution: Dilute to 1 µg/mL with 0.1% Formic Acid in Water/Acetonitrile (90:10) .

  • Why? Re-acidification ensures the pyrrolidine is protonated ([M+H]+) for maximal ESI sensitivity immediately prior to injection.

Phase 2: Liquid Chromatography Conditions

Standard C18 columns often fail to retain this polar zwitterion. Use a Polar-Embedded C18 or HILIC column.

• Column: Waters XBridge BEH C18 (or equivalent polar-embedded phase), 2.1 x 50 mm, 2.5 µm.

• Mobile Phase A: 0.1% Formic Acid in Water (Proton source).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-1 min: 5% B (Divert to waste to remove Cl⁻ salts).

  • 1-5 min: 5% -> 60% B.

  • Note: The analyte typically elutes at ~3.5 min.

Phase 3: Mass Spectrometry Parameters (ESI+)

• Instrument: Q-TOF or Triple Quadrupole.

• Capillary Voltage: 3.0 kV (Standard ESI).

• Cone Voltage: 30 V.

  • Optimization: Higher cone voltages may induce in-source decarboxylation. Keep < 40 V for intact molecular ion.

• Source Temp: 120°C.

• Desolvation Temp: 350°C.

Data Interpretation & Spectral Verification

When analyzing the MS/MS spectrum of the precursor m/z 192.1 , look for the following diagnostic ions to confirm identity:

m/z (Observed)	Identity	Mechanism	Validation Check
192.1	[M+H]⁺	Protonation of Pyrrolidine N	Base Peak . If weak, check pH of mobile phase (must be < 4).
174.1	[M+H - H₂O]⁺	Dehydration from -COOH	Common in carboxylic acids (ortho-effect).
146.1	[M+H - HCOOH]⁺	Decarboxylation	Diagnostic . Confirms the presence of the carboxylic acid group.
70.1	[C₄H₈N]⁺	Pyrrolidine Ring Cleavage	High Energy . Dominates at CE > 35 eV due to charge localization.

Troubleshooting Tip: If you observe a peak at m/z 214 , this is likely the Sodium adduct [M+Na]+. This indicates poor desalting or glass contamination. Switch to plastic vials and re-run the LC diversion step.

References

• Microsaic Systems. (2020).[1] Straight to the Source: ESI vs APCI. Retrieved from

• AxisPharm. Electrospray and APCI Mass Analysis. Retrieved from

• National Center for Biotechnology Information. PubChem Compound Summary for CID 2795515, 4-(Pyrrolidin-1-yl)benzoic acid. (Used as structural analog reference). Retrieved from

• J. Am. Soc.[2] Mass Spectrom. (2026). In-Source Fragmentation of Pyrrolidine-Containing KRAS Scaffolds. (Highlighting the proton sequestration mechanism). Retrieved from

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• 2. In-Source Fragmentation of Pyrrolidine-Containing KRAS Scaffolds Leads to Enhanced Structure Elucidation and Tandem Mass Spectral Quality [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-Pyrrolidin-2-yl-benzoic acid hydrochloride

This document provides a detailed protocol for the safe and compliant disposal of 4-Pyrrolidin-2-yl-benzoic acid hydrochloride, a compound often utilized in research and development settings. Adherence to these procedures is critical for ensuring the safety of laboratory personnel and minimizing environmental impact. This guide is built upon the foundational principles of chemical safety, regulatory compliance, and extensive experience in laboratory operations.

Hazard Identification and Risk Assessment: Understanding the Compound

• Benzoic Acid Moiety : Benzoic acid and its derivatives are known to be skin, eye, and respiratory irritants.[1][2][3][4] In solid form, they can generate dust that may cause respiratory irritation upon inhalation.[3]

• Pyrrolidine Moiety : Pyrrolidine is a cyclic amine that is classified as a flammable and corrosive liquid, capable of causing severe skin burns and eye damage.[5] Nitrogen-containing heterocyclic compounds are prevalent in pharmaceuticals and can have significant biological activity.[6][7][8][9]

• Hydrochloride Salt : The hydrochloride form indicates that it is an acidic salt. Contact with bases should be avoided to prevent exothermic reactions.[10]

Based on this analysis, 4-Pyrrolidin-2-yl-benzoic acid hydrochloride should be handled as a hazardous substance with the potential to be a skin, eye, and respiratory irritant. A structurally similar compound, 3-((Pyrrolidin-2-yl)methyl)benzoic acid hydrochloride, is classified as a warning-level irritant, causing skin, eye, and respiratory irritation.[11] Therefore, it is prudent to adopt precautions for these hazards.

Table 1: Hazard Profile of 4-Pyrrolidin-2-yl-benzoic acid hydrochloride (Inferred)

Hazard Classification	Description	Primary Routes of Exposure
Skin Irritant	May cause skin irritation upon contact.	Dermal
Eye Irritant	May cause serious eye irritation.	Ocular
Respiratory Irritant	May cause respiratory irritation if inhaled as dust.	Inhalation

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 4-Pyrrolidin-2-yl-benzoic acid hydrochloride for any purpose, including disposal, appropriate Personal Protective Equipment (PPE) must be worn.[12]

• Eye Protection : Chemical safety goggles are mandatory. A face shield should be worn in situations where splashing is a possibility.[10][13]

• Hand Protection : Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[12][14] Always inspect gloves for integrity before use and wash hands thoroughly after handling the compound.[10]

• Body Protection : A laboratory coat is required to protect skin and clothing.[12][13]

• Respiratory Protection : If handling the solid material outside of a fume hood where dust may be generated, a NIOSH-approved respirator is necessary.

Spill Management: Immediate and Controlled Response

In the event of a spill, a swift and safe response is crucial to mitigate exposure and environmental contamination.

• Small Spills :

  • Evacuate non-essential personnel from the immediate area.[3]

  • Wearing appropriate PPE, cover the spill with an inert absorbent material like sand or earth. Do not use combustible materials like sawdust.[5][15]

  • Carefully sweep or scoop the absorbed material into a clearly labeled, sealable container for hazardous waste.[3][16]

  • Clean the spill area with a suitable solvent (e.g., water, if appropriate), and collect the cleaning materials as hazardous waste.

  • Ventilate the area.

• Large Spills :

  • Evacuate the laboratory immediately and alert your institution's Environmental Health & Safety (EHS) department.[10]

  • Prevent entry into the affected area.

  • Provide EHS with as much information as possible about the spilled substance.

Disposal Protocol: A Step-by-Step Guide

The disposal of 4-Pyrrolidin-2-yl-benzoic acid hydrochloride must be conducted in accordance with local, state, and federal regulations.[17][18] Never dispose of this chemical down the drain.[12]

Step 1: Waste Segregation and Collection

• All waste containing 4-Pyrrolidin-2-yl-benzoic acid hydrochloride, including pure compound, contaminated materials (e.g., weigh boats, gloves, wipes), and solutions, must be collected as hazardous waste.[19]

• Use a designated, properly labeled hazardous waste container.[17][20] The container must be in good condition, compatible with the chemical, and kept closed except when adding waste.[21]

• The label should clearly state "Hazardous Waste" and identify the contents, including the full chemical name: "4-Pyrrolidin-2-yl-benzoic acid hydrochloride."[20]

Step 2: Neutralization (for aqueous solutions, if permitted by institutional policy)

For small quantities of aqueous solutions containing this acidic compound, neutralization may be an appropriate pre-treatment step before collection, if allowed by your institution's EHS guidelines. CAUTION: This procedure generates heat and should be performed with care in a fume hood.

• Dilution : Slowly add the acidic solution to a large volume of cold water (a 1:10 ratio is a good starting point) with constant stirring. Never add water to acid. [14]

• Neutralization : Slowly add a weak base, such as sodium bicarbonate or a 5-10% sodium carbonate solution, to the diluted acidic solution while stirring.[14]

• pH Monitoring : Monitor the pH of the solution using pH paper or a calibrated pH meter. Continue adding the base until the pH is between 6 and 8.

• Collection : The neutralized solution should still be collected as hazardous aqueous waste, as it contains the organic compound.

Step 3: Final Disposal

• Store the sealed and labeled hazardous waste container in a designated satellite accumulation area within the laboratory.[19][21] This area should be away from incompatible materials.[10]

• Contact your institution's EHS department to arrange for the pickup and final disposal of the hazardous waste.[19][20] EHS will ensure the waste is transported to a licensed treatment, storage, and disposal facility (TSDF).

Diagram 1: Disposal Decision Workflow

Caption: Decision workflow for the proper disposal of 4-Pyrrolidin-2-yl-benzoic acid hydrochloride waste.

Disclaimer: This guide is intended for informational purposes and is based on general chemical safety principles and data from analogous compounds. Always consult the substance-specific Safety Data Sheet (SDS) and your institution's Environmental Health & Safety (EHS) department for definitive guidance and to ensure full compliance with all applicable regulations.

References

• Environmental Marketing Services. (2025, July 21). Safe Chemical Waste Disposal in Labs.
• BioVendor. (n.d.). Material Safety Data Sheet.
• University of Washington. (n.d.). Organic Acid Standard Operating Procedure.
• BenchChem. (2025). Navigating the Disposal of Acidic Compounds in a Laboratory Setting.
• Unknown. (n.d.). Acid Handling.
• Sigma-Aldrich. (2025, November 6). Pyrrolidine Safety Data Sheet.
• Fisher Scientific. (2012, May 1). Benzoic acid Safety Data Sheet.
• Chemistry World. (2008, December 9). EPA tweaks hazardous waste rules for academic labs.
• Chemistry LibreTexts. (2025, March 4). Safe Laboratory Practices: Handling and Disposing of Organic Substances.
• ITW Reagents. (2025, July 3). Benzoic acid Safety data sheet.
• NOP. (n.d.). Treatment and disposal of chemical wastes in daily laboratory work.
• Sigma-Aldrich. (2025, November 6). 4-Chlorobenzoic acid Safety Data Sheet.
• Combi-Blocks, Inc. (2023, January 2). 5-Fluoro-2-piperidin-1-yl-benzoic acid Safety Data Sheet.

• University of South Florida. (2023, August 18). Guide to Chemical Waste Disposal in Chemistry Lab (USF). Retrieved from [Link]

• European Chemicals Agency (ECHA). (n.d.). Potassium dichromate - Registration Dossier.
• National Oceanic and Atmospheric Administration (NOAA). (n.d.). PYRROLIDINE - CAMEO Chemicals.

• LabXchange. (2022, May 23). How To: Lab Waste. Retrieved from [Link]

• Mac-Chem Products. (n.d.). Benzoic Acid Safety Data Sheet.

• National Center for Biotechnology Information. (n.d.). 3-((Pyrrolidin-2-yl)methyl)benzoic acid hydrochloride. PubChem. Retrieved from [Link]

• ResearchGate. (2025, August 10). Environment-friendly synthesis of nitrogen-containing heterocyclic compounds.
• TRC Companies. (n.d.). Lab Safety Services - Assessment & Compliance.
• MDPI. (n.d.). Green Synthesis of Aromatic Nitrogen-Containing Heterocycles by Catalytic and Non-Traditional Activation Methods.
• ECHEMI. (n.d.). 4-(5-NITROPYRIDIN-2-YL)BENZOIC ACID SDS, 223127-49-9 Safety Data Sheets.
• Flinn Scientific. (n.d.). Benzoic Acid Safety Data Sheet (SDS).
• MDPI. (2020, September 5). Extraction of Nitrogen Compounds from Tobacco Waste via Thermal Treatment.
• University of Minnesota. (2024, April 16). Chemical Waste Guidelines.
• Royal Society of Chemistry. (2023, March 13). Advances in the synthesis of nitrogen-containing heterocyclic compounds by in situ benzyne cycloaddition.
• MDPI. (n.d.). Nitrogen Containing Heterocycles as Anticancer Agents: A Medicinal Chemistry Perspective.
• U.S. Nuclear Regulatory Commission. (n.d.). Policy and Guidance Directive PG 8-10: Disposal of Incineration Ash as Ordinary Waste.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 4-Pyrrolidin-2-yl-benzoic acid hydrochloride

This guide provides essential safety and operational protocols for researchers, scientists, and drug development professionals engaged in handling 4-Pyrrolidin-2-yl-benzoic acid hydrochloride. As a compound integrating a pyrrolidine ring, a benzoic acid moiety, and a hydrochloride salt, its handling necessitates a comprehensive understanding of its potential hazards to ensure personnel safety and experimental integrity. Adherence to these protocols is critical for minimizing exposure risk and maintaining a safe laboratory environment.

Hazard Assessment: A Synthesis of Structural Components

To establish the appropriate level of personal protective equipment, we must first deconstruct the potential hazards of 4-Pyrrolidin-2-yl-benzoic acid hydrochloride based on its constituent chemical functionalities.

• Pyrrolidine Moiety : The pyrrolidine component itself is a cyclic amine that is known to be corrosive and can cause skin and eye irritation.[1] While the salt formation mitigates some of the volatility, the inherent reactivity of the amine group warrants caution.

• Benzoic Acid Moiety : Benzoic acid is a known irritant, capable of causing serious eye damage and respiratory irritation.[2][3] As a solid, its dust presents an inhalation hazard.

• Hydrochloride Salt : The formation of a hydrochloride salt suggests the compound is a solid, likely a crystalline powder. This form can readily generate airborne dust during handling, increasing the risk of inhalation and contact with mucous membranes.[4][5] The acidic nature of the salt also contributes to its irritant properties.

A closely related compound, 3-((Pyrrolidin-2-yl)methyl)benzoic acid hydrochloride, is classified under the Globally Harmonized System (GHS) as causing skin irritation (H315), serious eye irritation (H319), and potential respiratory irritation (H335).[6] Given the structural similarity, it is prudent to assume a comparable hazard profile for 4-Pyrrolidin-2-yl-benzoic acid hydrochloride. Therefore, the primary risks are exposure to an irritating solid powder via skin contact, eye contact, and inhalation.

Core Personal Protective Equipment (PPE) Directives

The selection of PPE must be tailored to the scale and nature of the operation. The following table outlines the minimum required PPE for handling 4-Pyrrolidin-2-yl-benzoic acid hydrochloride.

Operation/Scale	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Small-Scale Laboratory Use (milligrams to grams)	Tightly fitting safety goggles or safety glasses with side-shields conforming to EN166 (EU) or OSHA 1910.133 standards.[7]	Chemical-resistant nitrile or neoprene gloves. Gloves must be inspected before use.[8]	Standard laboratory coat.	Not typically required if handled exclusively within a certified chemical fume hood.[9]
Large-Scale Operations or Bulk Quantities	Face shield worn over safety goggles.	Impervious, chemical-resistant gloves (e.g., butyl rubber or thicker nitrile). Consider double-gloving.	Chemical-resistant apron over a flame-retardant lab coat.[10]	A NIOSH-approved N95 dust mask or a half-mask respirator with P100 cartridges is recommended, especially if dust generation is unavoidable.[11]
Emergency Situations (e.g., Spills)	Face shield and chemical safety goggles.[4]	Heavy-duty, chemical-resistant gloves.	Full chemical-resistant suit or coveralls to prevent any skin exposure.[8]	A full-face respirator with appropriate acid gas and particulate cartridges is necessary if exposure limits are exceeded or if the spill generates significant dust.[11]

Operational Plan: A Step-by-Step Procedural Guide

Proper technique is as crucial as the PPE itself. The following workflow ensures that engineering controls and personal protective measures are integrated for maximum safety.

Preparation and Engineering Controls

• Work Area Designation : All handling of 4-Pyrrolidin-2-yl-benzoic acid hydrochloride powder should be performed within a designated area, preferably a certified chemical fume hood, to minimize inhalation exposure.[4]

• Equipment Preparation : Ensure all necessary equipment (spatulas, weigh boats, glassware) is clean, dry, and readily accessible inside the fume hood to avoid unnecessary movements.

• Emergency Stations : Confirm that a safety shower and eyewash station are unobstructed and have been recently tested.[5]

Donning and Doffing PPE Workflow

The sequence of donning and doffing PPE is critical to prevent cross-contamination.

Caption: PPE Donning and Doffing Workflow.

Weighing and Transfer Protocol

• Minimize Dust : Handle the solid powder carefully to minimize dust generation. Use a micro-spatula for small quantities and avoid dropping or tapping containers unnecessarily.

• Static Control : On dry days, electrostatic charge can cause fine powders to disperse. Use an anti-static weigh boat or an ionizing bar if available.

• Container Sealing : Tightly reseal the main container immediately after dispensing the required amount.[12]

• Post-Transfer Cleanup : Gently wipe down the spatula and the weighing area with a damp cloth or paper towel to collect any residual powder. Dispose of this wipe as contaminated waste.

Post-Handling Procedures

• Decontamination : Decontaminate any non-disposable equipment that has come into contact with the chemical.

• PPE Doffing : Remove PPE in the correct order as illustrated in the diagram above to prevent contaminating your skin or clothing.

• Hand Hygiene : Wash hands thoroughly with soap and water after removing gloves, even if no direct contact is suspected.[8]

Emergency and Disposal Plans

Preparedness is paramount for mitigating the impact of accidental exposure or release.

Emergency Response to Exposure

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[13] Seek medical attention if irritation persists.

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[7] Remove contact lenses if present and easy to do. Seek immediate medical attention.[2]

• Inhalation : Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[14]

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[7]

Spill Management Decision Tree

Caption: Decision Tree for Spill Management.

Disposal Plan

• Waste Segregation : All materials contaminated with 4-Pyrrolidin-2-yl-benzoic acid hydrochloride, including gloves, weigh boats, and cleaning materials, must be collected in a dedicated, clearly labeled hazardous waste container.[9]

• Container Management : Keep the hazardous waste container closed except when adding waste. Store it in a designated satellite accumulation area.

• Regulatory Compliance : Do not mix this waste with other waste streams.[9] Arrange for disposal through your institution's Environmental Health and Safety (EHS) department in accordance with local, state, and federal regulations.

References

• New Jersey Department of Health. (1999). Hazardous Substance Fact Sheet: Pyrrolidine. Retrieved from [Link]

• Loba Chemie. (2025). Safety Data Sheet: Pyrrolidine for Synthesis. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 2-Pyrrolidone. Retrieved from [Link]

• VelocityEHS. (2014). Hydrochloric Acid Hazards & Safety Tips. Retrieved from [Link]

• CORECHEM Inc. (n.d.). Safe Handling Guide: Hydrochloric Acid. Retrieved from [Link]

• Patsnap. (2025). How to Safeguard Processes Involving Hydrochloric Acid? Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 139034948, 3-((Pyrrolidin-2-yl)methyl)benzoic acid hydrochloride. Retrieved from [Link]

• Macron Fine Chemicals. (n.d.). Safety Data Sheet: Benzoic Acid. Retrieved from [Link]

• Meta-Sci. (n.d.). Safety Data Sheet: Benzoic acid. Retrieved from [Link]

• Alpha Resources LLC. (2021). Safety Data Sheet: Benzoic Acid. Retrieved from [Link]

• Durham Tech. (2018). Safety Data Sheet: Benzoic Acid. Retrieved from [Link]

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• 7. ilpi.com [ilpi.com]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
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• 12. combi-blocks.com [combi-blocks.com]
• 13. durhamtech.edu [durhamtech.edu]
• 14. enamine.enamine.net [enamine.enamine.net]